Cas no 1565974-59-5 (5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine)
5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-747130
- 1565974-59-5
- 5-(4-methylcyclohexyl)-1,3-thiazol-2-amine
- 5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine
-
- Inchi: 1S/C10H16N2S/c1-7-2-4-8(5-3-7)9-6-12-10(11)13-9/h6-8H,2-5H2,1H3,(H2,11,12)
- InChI Key: ZSWYVHREYHDZAL-UHFFFAOYSA-N
- SMILES: S1C(N)=NC=C1C1CCC(C)CC1
Computed Properties
- Exact Mass: 196.10341969g/mol
- Monoisotopic Mass: 196.10341969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 67.2Ų
5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-747130-0.05g |
5-(4-methylcyclohexyl)-1,3-thiazol-2-amine |
1565974-59-5 | 95.0% | 0.05g |
$888.0 | 2025-03-10 | |
| Enamine | EN300-747130-0.1g |
5-(4-methylcyclohexyl)-1,3-thiazol-2-amine |
1565974-59-5 | 95.0% | 0.1g |
$930.0 | 2025-03-10 | |
| Enamine | EN300-747130-0.25g |
5-(4-methylcyclohexyl)-1,3-thiazol-2-amine |
1565974-59-5 | 95.0% | 0.25g |
$972.0 | 2025-03-10 | |
| Enamine | EN300-747130-0.5g |
5-(4-methylcyclohexyl)-1,3-thiazol-2-amine |
1565974-59-5 | 95.0% | 0.5g |
$1014.0 | 2025-03-10 | |
| Enamine | EN300-747130-1.0g |
5-(4-methylcyclohexyl)-1,3-thiazol-2-amine |
1565974-59-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-10 | |
| Enamine | EN300-747130-2.5g |
5-(4-methylcyclohexyl)-1,3-thiazol-2-amine |
1565974-59-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-10 | |
| Enamine | EN300-747130-5.0g |
5-(4-methylcyclohexyl)-1,3-thiazol-2-amine |
1565974-59-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-10 | |
| Enamine | EN300-747130-10.0g |
5-(4-methylcyclohexyl)-1,3-thiazol-2-amine |
1565974-59-5 | 95.0% | 10.0g |
$4545.0 | 2025-03-10 |
5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine
Research Brief on 5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine (CAS: 1565974-59-5): Recent Advances and Applications
The compound 5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine (CAS: 1565974-59-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine exhibits selective inhibition against specific kinase targets, suggesting its potential as a therapeutic agent. Researchers have employed molecular docking and kinetic assays to elucidate its binding affinity and inhibitory mechanisms.
In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution properties, with moderate metabolic stability. These findings are crucial for understanding the compound's bioavailability and potential for oral administration. Furthermore, toxicity assessments have indicated a relatively safe profile at therapeutic doses, although further long-term studies are warranted.
The synthetic pathways for 5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine have also been optimized in recent research. Novel catalytic methods and green chemistry approaches have been employed to enhance yield and purity, addressing previous challenges in large-scale production. These advancements are expected to facilitate further preclinical and clinical evaluations.
Looking ahead, the compound's versatility opens avenues for structural modifications to improve efficacy and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its applications in oncology, neurology, and immunology. The integration of computational modeling and high-throughput screening is anticipated to accelerate the identification of derivative compounds with enhanced therapeutic potential.
In conclusion, 5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine represents a promising scaffold in medicinal chemistry. Its multifaceted pharmacological properties and recent synthetic advancements underscore its potential as a lead compound for future drug development. Continued research efforts will be essential to fully realize its therapeutic benefits and translate findings into clinical applications.
1565974-59-5 (5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)